
An In-depth Technical Guide to Trimeprazine
Maleate: Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Trimeprazine maleate

Cat. No.: B1683038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimeprazine maleate, a phenothiazine derivative, is a first-generation antihistamine with

additional sedative, antiemetic, and anticholinergic properties. This technical guide provides a

comprehensive overview of the chemical structure and physicochemical properties of

trimeprazine maleate. It details its multifaceted mechanism of action as a receptor antagonist

and furnishes detailed experimental protocols for its synthesis and analysis. This document is

intended to serve as a valuable resource for researchers and professionals engaged in drug

development and pharmacological studies involving trimeprazine maleate.

Chemical Structure and Identification
Trimeprazine, also known as alimemazine, is chemically designated as N,N,2-trimethyl-3-

phenothiazin-10-ylpropan-1-amine[1]. The maleate salt is formed by the reaction of

trimeprazine with maleic acid.

The core structure of trimeprazine features a phenothiazine nucleus, which consists of two

benzene rings fused to a central 1,4-thiazine ring. A dimethylaminopropyl side chain is attached

to the nitrogen atom of the phenothiazine ring system.

Table 1: Chemical Identification of Trimeprazine and Trimeprazine Maleate
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Identifier Trimeprazine (Free Base) Trimeprazine Maleate

IUPAC Name

N,N,2-trimethyl-3-

phenothiazin-10-ylpropan-1-

amine[1]

(Z)-but-2-enedioic acid;N,N,2-

trimethyl-3-phenothiazin-10-

ylpropan-1-amine

CAS Number 84-96-8[1] 179167-82-9

Molecular Formula C18H22N2S[1] C18H22N2S·C4H4O4[1]

Molecular Weight 298.45 g/mol [2][3] 414.52 g/mol

Canonical SMILES
CC(CN1C2=CC=CC=C2SC3=

CC=CC=C31)CN(C)C[1]

CC(CN1C2=CC=CC=C2SC3=

CC=CC=C31)CN(C)C.C(=CC(

=O)O)C(=O)O

InChI Key
ZZHLYYDVIOPZBE-

UHFFFAOYSA-N[1]

WTHCVCKKSDUGIE-

BTJKTKAUSA-N

Physicochemical Properties
The physicochemical properties of trimeprazine and its maleate salt are crucial for its

formulation, delivery, and pharmacokinetic profile. The free base is crystalline at room

temperature and exhibits limited water solubility. The maleate salt form generally offers different

solubility characteristics which can be advantageous in specific formulation contexts[1].

Table 2: Physicochemical Properties of Trimeprazine

Property Value

Melting Point 68 °C[2][3][4]

Boiling Point 150-175 °C at 0.3 mmHg[2][3]

Water Solubility 0.942 mg/L[3][4]

Solubility in other solvents
Soluble in DMSO[1]; Slightly soluble in alcohol

(tartrate salt)[5]

pKa (basic) 9.00 - 9.11[3][5]

LogP (Octanol/Water) 4.6 - 4.71[4][5]
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Mechanism of Action and Signaling Pathways
Trimeprazine exerts its pharmacological effects through the antagonism of several key

receptors, leading to a range of physiological responses. Its primary action is as a competitive

antagonist of histamine H1 receptors, but it also demonstrates significant activity at dopamine

D2, muscarinic acetylcholine, and serotonin receptors[6].

Histamine H1 Receptor Antagonism
As a first-generation antihistamine, trimeprazine competitively binds to H1 receptors on various

cells, including those on nerve endings, smooth muscles, and glandular cells. This blocks the

action of endogenous histamine, thereby alleviating the symptoms of allergic reactions such as

itching, swelling, and redness[6].

Trimeprazine's antagonism of the H1 receptor signaling pathway.

Dopamine D2 Receptor Antagonism
Trimeprazine's antiemetic effects are attributed to its antagonism of dopamine D2 receptors in

the chemoreceptor trigger zone (CTZ) of the brain[6]. By blocking dopamine from binding to

these receptors, trimeprazine helps to prevent nausea and vomiting[6].

Trimeprazine's antagonism of the D2 receptor signaling pathway.

Other Receptor Interactions
Trimeprazine also exhibits anticholinergic properties by acting as an antagonist at muscarinic

acetylcholine receptors, which can lead to reduced secretions in the respiratory and

gastrointestinal tracts[6]. Furthermore, its interaction with serotonin pathways contributes to its

sedative effects[6].

Experimental Protocols
Synthesis of Trimeprazine
A common method for the synthesis of trimeprazine involves the alkylation of phenothiazine

with 1-dimethylamino-2-methyl-propylchloride[4].

Materials:
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Phenothiazine

Sodamide (95%)

Xylene

1-chloro-2-methyl-3-dimethylaminopropane

Methanesulfonic acid

Sodium hydroxide

Ether

Potassium carbonate

Procedure:

Add 2.77 g of 95% sodamide to a solution of 9.6 g of phenothiazine in 140 cc of xylene at

130°C.

Heat the mixture with reflux for 2 hours.

Add a 0.61 N solution (90 cc) of 1-chloro-2-methyl-3-dimethylaminopropane in xylene over

50 minutes.

Continue heating with reflux for 20 hours.

After cooling, treat the mixture with 40 cc of water and 70 cc of N methanesulfonic acid.

Separate the aqueous layer, wash with ether, and then treat with 10 cc of aqueous sodium

hydroxide (density = 1.33).

Extract the product with ether.

Dry the ether extract over potassium carbonate and evaporate the solvent.

Distill the residue in vacuo to collect 3-(10-phenthiazinyl)-2-methyl-1-dimethylaminopropane

(trimeprazine), which distills between 150° and 175°C under a pressure of about 0.3 mm
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Hg[7].

Workflow for the synthesis of trimeprazine.

Quantification by High-Performance Liquid
Chromatography (HPLC)
A reversed-phase HPLC method can be employed for the quantification of trimeprazine
maleate in pharmaceutical dosage forms.

Instrumentation:

HPLC system with a UV/PDA detector

C18 column (e.g., Inertsil ODS-3V, 150 mm x 4.6 mm, 3 µm)

Chromatographic Conditions:

Mobile Phase: A suitable mixture of a buffer and an organic solvent (e.g., acetonitrile and/or

methanol) should be optimized.

Flow Rate: Typically around 1.0 mL/min.

Detection Wavelength: Based on the UV spectrum of trimeprazine.

Injection Volume: A fixed volume, e.g., 20 µL.

Procedure:

Standard Preparation: Prepare a stock solution of trimeprazine maleate reference standard

in a suitable diluent. Prepare a series of working standard solutions of known concentrations

by diluting the stock solution.

Sample Preparation: For tablet dosage forms, accurately weigh and powder a sufficient

number of tablets. Dissolve a quantity of the powder equivalent to a known amount of

trimeprazine maleate in the diluent, sonicate to ensure complete dissolution, and filter.

Analysis: Inject the standard and sample solutions into the chromatograph.
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Quantification: Construct a calibration curve by plotting the peak area of the standard

solutions against their concentrations. Determine the concentration of trimeprazine maleate
in the sample solution from the calibration curve.

Analysis by UV-Visible Spectrophotometry
UV-Visible spectrophotometry can be used for the quantitative analysis of trimeprazine
maleate, particularly in bulk drug and simple formulations.

Instrumentation:

UV-Visible Spectrophotometer

Procedure:

Solvent Selection: Identify a suitable solvent in which trimeprazine maleate is freely soluble

and that does not interfere with its absorbance in the UV range.

Determination of λmax: Prepare a dilute solution of trimeprazine maleate in the selected

solvent and scan the UV spectrum to determine the wavelength of maximum absorbance

(λmax).

Standard Preparation: Prepare a stock solution of trimeprazine maleate reference standard

and a series of dilutions of known concentrations.

Calibration Curve: Measure the absorbance of the standard solutions at the determined

λmax. Plot a graph of absorbance versus concentration to create a calibration curve.

Sample Analysis: Prepare a solution of the sample of an appropriate concentration and

measure its absorbance at λmax.

Quantification: Determine the concentration of trimeprazine maleate in the sample by

interpolating its absorbance on the calibration curve.

Conclusion
This technical guide has provided a detailed examination of the chemical structure,

physicochemical properties, and multifaceted mechanism of action of trimeprazine maleate.
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The inclusion of experimental protocols for its synthesis and analysis offers practical guidance

for researchers and professionals in the pharmaceutical sciences. A thorough understanding of

these fundamental aspects is essential for the continued development and application of

trimeprazine maleate in therapeutic contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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